New amphiphilic block copolymers from lactic acid and cholinium building units†
RSC Advances Pub Date: 2014-10-16 DOI: 10.1039/C4RA10063H
Abstract
New polylactide-block-poly(2-cholinium lactate methacrylate) amphiphilic block copolymers were synthesized and characterized. These new block copolymers are composed of chemicals from renewable sources such as lactic acid and cholinium. First a polylactide macro chain transfer agent was synthesized and used to conduct block copolymerization of 2-cholinium lactate methacrylate ionic liquid monomer to form an amphiphilic block copolymer. The polymerizations were successfully conducted through ring-opening polymerization and controlled radical RAFT techniques and confirmed by 1H NMR and GPC experiments. DLS experiments revealed the formation of self assembled micelles in water and TEM studies confirmed the presence of spherical nanostructures in a dry state having sizes down to 17 nm. To the best of our knowledge this is the first example of an amphiphilic block copolymer having lactic acid units in both copolymer blocks of potential interest in nanomedicine.
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